![molecular formula C10H11N5O B6444480 6-methoxy-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine CAS No. 2144700-33-2](/img/structure/B6444480.png)
6-methoxy-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine
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Overview
Description
“6-methoxy-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine” is a compound that has been studied for its potential biological activities . It is a derivative of pyrimidinamine, which is a class of compounds known for their pharmacological properties .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a study described the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles . Another study reported the synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed using techniques such as FT-IR, 1H-NMR, and 13C-NMR spectra, and elemental analysis . These techniques provide detailed information about the functional groups, connectivity of atoms, and the overall structure of the molecule.Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, a study reported the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using two methods, one of which involved the use of trimethylamine . Another study reported the synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, a compound was described as white crystals with a melting point of 161–163 °C .Scientific Research Applications
Synthesis of Novel Derivatives
This compound can be used as a raw material in the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives . These derivatives were synthesized using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles .
Inhibitors of Receptor Tyrosine Kinase
The synthesized derivatives have shown potential as inhibitors of receptor tyrosine kinase . This could have significant implications in the treatment of various diseases, including cancer.
Anticancer Activity
The derivatives have demonstrated anticancer activity against lung cancer . For instance, compound IIB gives ten-fold lower IC50 values (0.229 μM) than imatinib (2.479 μM) when tested against (A549) lung cancer cell lines .
Antibacterial and Antifungal Activity
The derivatives have shown antibacterial and antifungal activity against specialized aquatic bacterial species, Gram-positive and Gram-negative species, and fungal species . This suggests potential applications in the development of new antimicrobial agents.
Antioxidant Activity
The antioxidant property of the derivatives was studied using the DPPH (2,2-diphenylpicrylhydrazyl) method . The results showed that the evaluated IC50 value was close to the IC50 value of ascorbic acid (4.45–4.83 μg/mL) , indicating their potential as antioxidants.
Fungicidal Activity
A series of pyrimidinamine derivatives, which could potentially include 6-methoxy-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine, were designed and synthesized using pyrimidifen as a template according to the bioisosterism . The new compounds showed excellent fungicidal activity .
Pharmacokinetic Profiles
The pharmacokinetic profiles of the derivatives were evaluated . Understanding the pharmacokinetics of a drug is crucial for determining its dosage, route of administration, rate of absorption, and the duration of its effect.
Broad Spectrum of Biological Activities
2-Aminopyrimidine pharmacophores, which include 6-methoxy-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine, have shown a broad spectrum of biological activities . These include use against Parkinson’s disease, displaying anti-bacterial, anti-platelet, antidiabetic, and antitumor properties .
Mechanism of Action
Target of Action
Similar compounds have been reported to target cyclin-dependent kinases (cdks), which play crucial roles in the regulation of cell cycle and transcription .
Mode of Action
It can be inferred from related compounds that it may interact with its targets through hydrogen bonds, as seen in similar molecules .
Biochemical Pathways
Related compounds have been shown to inhibit collagen prolyl-4-hydroxylase, suggesting potential effects on collagen synthesis pathways .
Pharmacokinetics
It’s worth noting that the compound’s solubility in aqueous base and dmso could potentially influence its bioavailability .
Result of Action
Related compounds have been shown to have antitumor activities, suggesting potential cytotoxic effects .
Action Environment
It’s worth noting that the compound’s stability at room temperature and in dark places could potentially influence its action .
Safety and Hazards
Future Directions
The future directions in the study of “6-methoxy-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine” and similar compounds could involve further exploration of their synthesis methods, biological activities, and potential applications in various fields such as medicine and agriculture. There is also scope for investigating their mechanism of action in more detail, which could lead to the development of new therapeutic agents .
properties
IUPAC Name |
6-methoxy-N-(pyrimidin-2-ylmethyl)pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N5O/c1-16-10-5-8(14-7-15-10)13-6-9-11-3-2-4-12-9/h2-5,7H,6H2,1H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQXKLDWXNZLWJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)NCC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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